Cas no 94-45-1 (6-ethoxy-1,3-benzothiazol-2-amine)

6-ethoxy-1,3-benzothiazol-2-amine structure
94-45-1 structure
Product Name:6-ethoxy-1,3-benzothiazol-2-amine
CAS No:94-45-1
MF:C9H10N2OS
MW:194.253500461578
MDL:MFCD00005788
CID:34747
PubChem ID:7192
Update Time:2024-10-25

6-ethoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-ethoxybenzothiazole
    • 6-ethoxybenzothiazol-2-ylamine
    • 2-AMINO-6-ETHOXYBENZOTHIAZOLE HYDROCHLORIDE
    • 6-ethoxy-1,3-benzothiazol-2-amine
    • 6-Ethoxy-benzothiazol-2-ylamine
    • 6-Ethoxy-2-benzothiazolamine
    • 2-Benzothiazolamine, 6-ethoxy-
    • 6-Ethoxy-2-aminobenzothiazole
    • Benzothiazole, 2-amino-6-ethoxy-
    • 6-ethoxybenzo[d]thiazol-2-amine
    • KOYJWFGMEBETBU-UHFFFAOYSA-N
    • D621HZ191D
    • 6-ethoxybenzothiazole-2-ylamine
    • Amino-6-ethoxybenzothiazole, 2-
    • NSC28731
    • 2-Benzothiazolamine, 6-ethoxy- (9CI)
    • DSSTox_CID_4481
    • 6-Ethoxy-2-benzothiazolamine (ACI)
    • Benzothiazole, 1-amino-5-ethoxy- (3CI)
    • Benzothiazole, 2-amino-6-ethoxy- (6CI, 7CI, 8CI)
    • (6-Ethoxybenzothiazol-2-yl)amine
    • 6-Ethoxy-1,3-benzothiazol-2-ylamine
    • NSC 28731
    • EINECS 202-333-9
    • SCHEMBL233589
    • NSC-28731
    • DTXCID004481
    • ALBB-032571
    • NS00040405
    • EN300-16913
    • D82450
    • AS-15453
    • NCGC00091160-02
    • AKOS000104167
    • A0716
    • DTXSID9024481
    • 2-Amino-6-ethoxybenzothiazole, technical grade
    • UNII-D621HZ191D
    • 6-Ethoxy-1,3-benzothiazol-2-amine #
    • UPCMLD0ENAT5678737:001
    • DB-000683
    • AE-641/00784023
    • Z56821892
    • 6-ETHOXYBENZO(D)THIAZOL-2-AMINE
    • CAS-94-45-1
    • NCGC00258195-01
    • MFCD00005788
    • PD145341
    • 2-amino-6-ethoxy-benzothiazole
    • CHEMBL565755
    • F1911-0015
    • NCGC00091160-01
    • BENZOTHIAZOLE, 1-AMINO-5-ETHOXY-
    • SY049327
    • CS-0070177
    • Tox21_200641
    • NCGC00091160-03
    • 94-45-1
    • STK345978
    • Q27890210
    • Oprea1_138686
    • BIDD:GT0221
    • InChI=1/C9H10N2OS/c1-2-12-6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,2H2,1H3,(H2,10,11
    • MDL： MFCD00005788
    • Inchi： 1S/C9H10N2OS/c1-2-12-6-3-4-7-8(5-6)13-9(10)11-7/h3-5H,2H2,1H3,(H2,10,11)
    • InChI Key： KOYJWFGMEBETBU-UHFFFAOYSA-N
    • SMILES： N1C2C(=CC(=CC=2)OCC)SC=1N

Computed Properties

  • Exact Mass: 194.05100
  • Monoisotopic Mass: 194.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 76.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2164 (rough estimate)
  • Melting Point: 162.0 to 166.0 deg-C
  • Boiling Point: 356.1 °C at 760 mmHg
  • Flash Point: 169.1 °C
  • Refractive Index: 1.6800 (estimate)
  • Water Partition Coefficient: <0.1 g/100 mL at 23 ºC
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 76.38000
  • LogP: 2.85840
  • FEMA: 2420
  • Solubility: Not determined

6-ethoxy-1,3-benzothiazol-2-amine Security Information

6-ethoxy-1,3-benzothiazol-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-ethoxy-1,3-benzothiazol-2-amine Pricemore >>

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6-ethoxy-1,3-benzothiazol-2-amine Production Method

Production Method 1

333-20-0 333-20-0
94-45-1 94-45-1
Reaction Conditions
1.1 Solvents: Acetic acid ;  10 - 20 min, cooled
1.2 Reagents: Bromine Solvents: Acetic acid ;  < 10 °C; 2 - 4 h, rt
Reference
Combination of bioactive moieties with different heteroatom(s): Application of the Suzuki cross-coupling reaction
Patel, Rahul V.; Patel, Jigar K.; Kumari, Premlata; Chikhalia, Kishor H., Heteroatom Chemistry, 2012, 23(4), 399-410

Production Method 2

333-20-0 333-20-0
94-45-1 94-45-1
Reaction Conditions
1.1 Solvents: Acetic acid ;  10 - 20 min, 0 °C
1.2 Reagents: Bromine Solvents: Acetic acid ;  < 10 °C; 2 - 3 h, rt
1.3 Reagents: Ammonia Solvents: Water ;  pH 11.0, rt
Reference
Synthesis of benzimidazolyl-1,3,4-oxadiazol-2ylthio-N-phenyl (benzothiazolyl) acetamides as antibacterial, antifungal and antituberculosis agents
Patel, Rahul V.; Patel, Paresh K.; Kumari, Premlata; Rajani, Dhanji P.; Chikhalia, Kishor H., European Journal of Medicinal Chemistry, 2012, 53, 41-51

Production Method 3

1762-95-4 1762-95-4
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  > 0 °C; 15 min, 0 °C; 2 min, 0 °C; 10 min, rt; overnight, rt
Reference
Synthesis, characterization and antimicrobial activity of 5,6-dimethyl thieno[2,3-d]pyrimidine derivatives
Patel, Himanshu D.; Patel, Paresh S.; Patel, Keshav C., Elixir International Journal, 2018, 49838, 49838-49842

Production Method 4

1762-95-4 1762-95-4
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Bromine Solvents: Ethanol ,  Acetic acid ;  1 h, reflux
Reference
Synthesis and in-vitro biological evaluation of Schiff base and azetidinone of 6-ethoxy 2-aminobenzothiazole derivatives
Sathiya, A.; Sundara Pandian, M.; Palanivelu, M.; Packia Lakshmi, M.; Sathya Devi, S.; et al, World Journal of Pharmacy and Pharmaceutical Sciences, 2018, 7(2), 797-805

Production Method 5

333-20-0 333-20-0
94-45-1 94-45-1
Reaction Conditions
1.1 Solvents: Acetic acid ;  10 - 20 min, cooled
1.2 Reagents: Bromine Solvents: Acetic acid ;  < 10 °C; 2 - 4 h, rt
1.3 Reagents: Ammonium hydroxide Solvents: Water ;  pH 11, heated
Reference
Pd-Catalyzed C-H Arylation of Benzothiazoles with Diaryliodonium Salt: One-Pot Synthesis of 2-Arylbenzothiazoles
Yang, Peng; Wang, Rui; Wu, Hui; Du, Zhengyin; Fu, Ying, Asian Journal of Organic Chemistry, 2017, 6(2), 184-188

Production Method 6

344326-18-7 344326-18-7
94-45-1 94-45-1
Reaction Conditions
1.1 Solvents: Ethanol ;  reflux
Reference
Exploration of novel ureidobenzothiazole library against neuroinflammation
Han, Minsoo; Park, Chan-Ho; Nam, Kee Dal; Cho, Sung-Woo; Hahn, Hoh-Gyu, Bulletin of the Korean Chemical Society, 2011, 32(10), 3805-3808

Production Method 7

592-87-0 592-87-0
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Iodobenzene dichloride Solvents: Chloroform
Reference
Aryl iododichlorides
Neu, Richard, Berichte der Deutschen Chemischen Gesellschaft [Abteilung] B: Abhandlungen, 1939, 72, 1505-12

Production Method 8

1762-95-4 1762-95-4
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Bromine Solvents: Ethanol ,  Acetic acid ,  Water ;  2 h, reflux
Reference
Synthesis and docking studies of pyrazole-benzamide-benzothiazole conjugates as xanthine oxidase inhibitor candidates
Khadri M J, Nagesh; Ramu, Ramith; Al-Ghorbani, Mohammed ; Khanum, Shaukath Ara, Journal of Molecular Structure, 2023, 1290,

Production Method 9

302-04-5 302-04-5
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Bromine Solvents: Ethyl acetate
Reference
Synthetic drug studies. IV. Synthesis of sulfur-containing preparations
Kaufmann, H. P.; Weber, E., Archiv der Pharmazie und Berichte der Deutschen Pharmazeutischen Gesellschaft, 1929, 267, 192-211

Production Method 10

1762-95-4 1762-95-4
94-45-1 94-45-1
Reaction Conditions
1.1 Solvents: Acetic acid ;  0 - 5 °C
1.2 Reagents: Bromine Solvents: Acetic acid ;  0 - 5 °C; 24 h, 0 - 5 °C
1.3 Reagents: Sodium carbonate ;  neutralized
Reference
Synthesis and antibacterial activity of 1-(2-diazo-6-ethoxybenzothiazolyl) substituted benzene derivatives
Chaudhary, Manish; Pareek, Deepak; Anuja; Ojha, K. G.; Pareek, Arun, International Journal of Current Chemistry, 2010, 1(3), 175-179

Production Method 11

333-20-0 333-20-0
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid ;  20 min, cooled; < 10 °C; 2 - 4 h, rt
1.2 Reagents: Ammonia Solvents: Water ;  pH 11, rt
Reference
New quinolinyl-1,3,4-oxadiazoles: synthesis, in vitro antibacterial, antifungal and antituberculosis studies
Patel, Rahul V.; Kumari, Premlata; Chikhalia, Kishor H., Medicinal Chemistry, 2013, 9(4), 596-607

Production Method 12

333-20-0 333-20-0
94-45-1 94-45-1
Reaction Conditions
1.1 Solvents: Acetic acid ;  10 - 20 min, cooled
1.2 Reagents: Bromine Solvents: Acetic acid ;  < 10 °C; 2 - 4 h, rt
1.3 Reagents: Ammonia Solvents: Water ;  pH 11.0, heated
Reference
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Patel, Rahul V.; Kumari, Premlata; Rajani, Dhanji P.; Chikhalia, Kishor H., Medicinal Chemistry Research, 2013, 22(1), 195-210

Production Method 13

1762-95-4 1762-95-4
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Bromine
Reference
Synthesis of some new biologically active benzothiazole derivatives containing benzimidazole and imidazoline moieties
Chaudhary, Manish; Pareek, Deepak; Pareek, Pawan K.; Kant, Ravi; Ojha, Krishan G.; et al, Bulletin of the Korean Chemical Society, 2011, 32(1), 131-136

Production Method 14

15192-76-4 15192-76-4
94-45-1 94-45-1
Reaction Conditions
1.1 Solvents: Ethanol ,  Acetic acid
Reference
A further new method for the thiocyanation of organic compounds
Kaufmann, H. P.; Kuchler, K., Berichte der Deutschen Chemischen Gesellschaft [Abteilung] B: Abhandlungen, 1934, 67, 944-8

Production Method 15

1762-95-4 1762-95-4
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Formic acid ,  Acetic acid ,  Bromine ;  -3 - 0 °C; overnight, 0 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 11, 0 °C
Reference
2-Aminobenzothiazole derivatives: Search for new antifungal agents
Catalano, Alessia; Carocci, Alessia; Defrenza, Ivana; Muraglia, Marilena; Carrieri, Antonio; et al, European Journal of Medicinal Chemistry, 2013, 64, 357-364

Production Method 16

333-20-0 333-20-0
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Acetic acid ,  Bromine ;  0 °C → rt; 3 - 24 h, rt
1.2 Reagents: Ammonia Solvents: Water ;  pH 10, rt
Reference
Chagas Disease Drug Discovery: Multiparametric Lead Optimization against Trypanosoma cruzi in Acylaminobenzothiazole Series
Fleau, Charlotte; Padilla, Angel; Miguel-Siles, Juan; Quesada-Campos, Maria T.; Saiz-Nicolas, Isabel; et al, Journal of Medicinal Chemistry, 2019, 62(22), 10362-10375

Production Method 17

1762-95-4 1762-95-4
94-45-1 94-45-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Bromine Solvents: Ethanol ,  Acetic acid ;  1 h, reflux; cooled
1.2 Reagents: Ammonia ;  basified
Reference
Microwave promoted synthesis of pharmacologically active pyrazolidinonyl derivatives of benzothiazoles
Waghmode, Krishnakant T.; Shinde, Prachi K., Pharma Chemica, 2017, 9(22), 47-49

6-ethoxy-1,3-benzothiazol-2-amine Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:94-45-1)2-氨基-6-乙氧基苯并噻唑
Order Number:LE5870828
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
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Amadis Chemical Company Limited
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(CAS:94-45-1)6-ethoxy-1,3-benzothiazol-2-amine
Order Number:A1237748
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:37
Price ($):368
Email:sales@amadischem.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:94-45-1)2-氨基-6-乙氧基苯并噻唑
LE5870828
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:94-45-1)6-ethoxy-1,3-benzothiazol-2-amine
A1237748
Purity:99%
Quantity:500g
Price ($):368
Email